Cas no 96097-19-7 (DL-Menthyl Palmitate)

• Product Name: DL-Menthyl Palmitate
• CAS No: 96097-19-7
• MF: C₂₆H₅₀O₂
• MW: 394.674008846283
• CID: 813460
• PubChem ID: 44144782
• Update Time: 2025-04-19

DL-Menthyl Palmitate Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel-
• (1alpha,2beta,5alpha)-5-methyl-2-(1-methylethyl)cyclohexyl palmitate
• [(1S,2R,5S)-5-methyl-2-propan-2-ylcyclohexyl] hexadecanoate
• 566916-99-2
• Hexadecanoic acid, 5-methyl-2-(1-methylethyl)cyclohexyl ester, (1alpha,2beta,5alpha)-
• 96097-19-7
• DTXSID50242115
• EINECS 306-098-4
• NS00040472
• (1S,2R,5S)-(+)-Menthyl Palmitate
• DL-Menthyl Palmitate

• Inchi： 1S/C26H50O2/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-26(27)28-25-21-23(4)19-20-24(25)22(2)3/h22-25H,5-21H2,1-4H3/t23-,24+,25-/m0/s1
• InChI Key： VGLJQMIPINKCBI-GVAUOCQISA-N
• SMILES： O(C(CCCCCCCCCCCCCCC)=O)[C@H]1C[C@@H](C)CC[C@@H]1C(C)C

Computed Properties

• Exact Mass: 394.381
• Monoisotopic Mass: 394.381
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 17
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 10.9

Experimental Properties

• Density: 0.89
• Boiling Point: 429.6°Cat760mmHg
• Flash Point: 239.2°C
• Refractive Index: 1.465